Cas no 1692787-34-0 (1-{3-amino-[1,4'-bipiperidine]-1'-yl}ethan-1-one)

• Product Name: 1-{3-amino-[1,4'-bipiperidine]-1'-yl}ethan-1-one
• CAS No: 1692787-34-0
• MF: C₁₂H₂₃N₃O
• MW: 225.33052277565
• CID: 4612864
• Update Time: 2025-06-09

1-{3-amino-[1,4'-bipiperidine]-1'-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-amino[1,4'-bipiperidin]-1'-yl)-
• 1-{3-amino-[1,4'-bipiperidine]-1'-yl}ethan-1-one

• Inchi： 1S/C12H23N3O/c1-10(16)14-7-4-12(5-8-14)15-6-2-3-11(13)9-15/h11-12H,2-9,13H2,1H3
• InChI Key： SLFOAQSFNHAYNE-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(N2CCCC(N)C2)CC1)C

Additional information on 1-{3-amino-[1,4'-bipiperidine]-1'-yl}ethan-1-one

Comprehensive Overview of 1-{3-amino-[1,4'-bipiperidine]-1'-yl}ethan-1-one (CAS No. 1692787-34-0): Structure, Applications, and Research Insights

The compound 1-{3-amino-[1,4'-bipiperidine]-1'-yl}ethan-1-one (CAS No. 1692787-34-0) is a specialized organic molecule featuring a bipiperidine backbone with an acetyl group and an amino substituent. Its unique structure has garnered significant attention in pharmaceutical and biochemical research, particularly in the design of kinase inhibitors and GPCR-targeted therapies. The presence of both hydrogen bond donors and acceptors in its framework enhances its potential as a versatile scaffold for drug discovery.

Recent studies highlight the role of 1-{3-amino-[1,4'-bipiperidine]-1'-yl}ethan-1-one in modulating cell signaling pathways, a topic frequently searched in connection with cancer research and neurodegenerative diseases. Researchers are exploring its derivatives for applications in precision medicine, aligning with the growing demand for personalized therapeutic solutions. The compound’s ADME properties (absorption, distribution, metabolism, excretion) are also under investigation, as these factors critically influence its bioavailability and efficacy.

In synthetic chemistry, CAS No. 1692787-34-0 serves as a key intermediate for constructing heterocyclic compounds. Its bipiperidine moiety offers conformational flexibility, making it valuable for optimizing molecular interactions in drug-receptor binding. This aligns with trending searches on fragment-based drug design and computational chemistry tools, which are revolutionizing early-stage drug development.

From an industrial perspective, the scalability of 1-{3-amino-[1,4'-bipiperidine]-1'-yl}ethan-1-one synthesis is a focal point. Innovations in green chemistry—such as catalytic methods or solvent-free reactions—are being explored to reduce environmental impact, addressing the rising interest in sustainable pharmaceutical manufacturing. Analytical techniques like HPLC and LC-MS are routinely employed to ensure high purity, a critical factor for regulatory compliance.

Beyond pharmaceuticals, this compound’s potential in material science is emerging. Its rigid-soft hybrid structure could inspire novel polymeric materials or catalysts, topics frequently queried in nanotechnology forums. However, challenges such as stereoselective synthesis and metabolic stability require further optimization, as noted in recent patent filings.

In summary, 1-{3-amino-[1,4'-bipiperidine]-1'-yl}ethan-1-one (CAS No. 1692787-34-0) exemplifies the intersection of medicinal chemistry and cutting-edge research. Its multifaceted applications, from drug discovery to sustainable synthesis, position it as a compound of enduring scientific and industrial relevance.